Cas no 2228719-42-2 (3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228719-42-2
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6588089
• PubChem ID: 165790546
• Update Time: 2025-07-23

3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1783542
• 2228719-42-2

• Inchi： 1S/C9H14N4O2/c1-2-13-7(11-5-12-13)9(8(14)15)3-6(10)4-9/h5-6H,2-4,10H2,1H3,(H,14,15)
• InChI Key： HNYWQSRSPTXRMY-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=NN2CC)CC(C1)N)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 94Ų

Additional information on 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228719-42-2)

3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid, identified by its CAS number 2228719-42-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fascinating intersection of heterocyclic chemistry and pharmacophore design, featuring a cyclobutane core functionalized with an amino group and an ethyl-substituted 1H-1,2,4-triazole moiety. The structural features of this compound not only make it a promising candidate for drug discovery but also highlight its potential in modulating biological pathways through precise molecular interactions.

The cyclobutane ring in this molecule contributes to its rigid scaffold, which can enhance binding affinity and selectivity in biological targets. This structural motif is well-documented for its ability to mimic natural products and bioactive scaffolds, making it a valuable building block in medicinal chemistry. The presence of the amino group further extends the compound's versatility, allowing for further derivatization and functionalization to tailor its pharmacological properties.

What makes 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid particularly intriguing is the incorporation of the ethyl-substituted 1H-1,2,4-triazole fragment. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The ethyl substitution at the 5-position of the triazole ring introduces steric and electronic modifications that can fine-tune the compound's interaction with biological targets. This modification has been strategically employed in recent years to improve metabolic stability and bioavailability, key factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that the amino group and the triazole moiety may interact with specific pockets on enzymes or receptors, potentially leading to therapeutic effects. For instance, computational studies on analogs of this compound have indicated promising interactions with enzymes involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents.

The synthesis of 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the cyclobutane ring typically employs cycloaddition reactions or ring-closing metathesis strategies, while the introduction of the triazole fragment can be achieved through nucleophilic substitution or cyclocondensation reactions. The careful selection of reagents and reaction conditions ensures high yield and purity, which are critical for subsequent biological evaluation.

In the realm of drug discovery, this compound represents a paradigm shift from traditional small-molecule drugs toward more structurally complex and biologically potent molecules. The combination of a rigid cyclobutane core with a functionalized triazole ring provides a unique pharmacophore that can be optimized for specific therapeutic applications. Researchers are currently exploring its potential in treating neurological disorders, where precise modulation of protein-protein interactions is crucial.

One particularly exciting area of research involves leveraging this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are implicated in numerous diseases, including cancer. The structural features of 3-amino-1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclobutane-1-carboxylic acid make it an ideal candidate for designing inhibitors that target specific kinases with high selectivity. Preliminary studies have shown that analogs of this compound can disrupt aberrant signaling pathways associated with tumor growth.

The role of CAS No. 2228719-42-2 in characterizing this compound cannot be overstated. The CAS registry number ensures unambiguous identification and facilitates accurate literature searches, collaboration among researchers, and regulatory compliance. As more studies emerge on this molecule's properties and applications, its significance in pharmaceutical research is likely to grow exponentially.

Looking ahead, the future prospects for 3-amino-1-(1ethyl-H-I ,2 ,4 -triazol -5 -yl)cyclobutane-l-carboxylic acid appear exceptionally bright. Advances in synthetic methodologies will continue to enhance access to derivatives with tailored properties, while interdisciplinary approaches combining experimental biology with computational modeling will accelerate the discovery process. This compound exemplifies how innovative molecular design can lead to breakthroughs in addressing complex diseases.